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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of various flame retardants in
common polymer substrates: polyethylene, polypropylene, and polyamide. While specific
performance data for Antiblaze 100 (CAS 38051-10-4), a chlorinated phosphate ester, in these
particular substrates is not publicly available, this document presents data for commonly used
alternative flame retardants. This information is intended to serve as a valuable resource for
researchers and professionals in selecting the appropriate flame retardant for their specific
application.

Comparative Performance Data of Flame Retardants

The following tables summarize the typical performance of various classes of flame retardants
in polyethylene, polypropylene, and polyamide, as measured by Limiting Oxygen Index (LOI)
and UL 94 vertical burn tests. These values are indicative and can vary depending on the
specific formulation, concentration of the flame retardant, and the presence of synergistic

agents.

Table 1: Performance of Flame Retardants in Polyethylene (PE)
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. Limiting UL 94 V Rating
Flame Typical L
Example . Oxygen Index (at specified
Retardant Type Loading (%) .
(LOI) (%) thickness)
Unmaodified PE - - 17-18 Not Rated
Decabromodiphe
Halogenated nyl Ether
_ 15-30 24-28 V-2 to V-0
(Brominated) (DBDPO) +
Sbh20s3
Ammonium
Phosphorus-
Polyphosphate 20-30 25-30 V-0
based
(APP)
o Aluminum
Inorganic Filler ) 40-60 25-30 V-1to V-0
Hydroxide (ATH)
o Magnesium
Inorganic Filler 40-60 26-32 V-1to V-0

Hydroxide (MDH)

Table 2: Performance of Flame Retardants in Polypropylene (PP)
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. Limiting UL 94 V Rating
Flame Typical L
Example . Oxygen Index (at specified
Retardant Type Loading (%) .
(LOI) (%) thickness)
Unmaodified PP - - 17-18 Not Rated
Decabromodiphe
Halogenated nyl Ethane
_ 20-30 25-29 V-2 to V-0
(Brominated) (DBDPE) +
Sbh20s3
Ammonium
Phosphorus-
Polyphosphate 20-30 28-35 V-0
based
(APP)
Melamine
Nitrogen-based Cyanurate 15-25 24-28 V-2 to V-0
(MCA)
o Magnesium
Inorganic Filler 50-65 25-30 V-0

Hydroxide (MDH)

Table 3: Performance of Flame Retardants in Polyamide (PA)
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. Limiting UL 94 V Rating
Flame Typical L
Example . Oxygen Index (at specified
Retardant Type Loading (%) .
(LOI) (%) thickness)
Unmodified PA6 - - 21-24 V-2
Halogen-free
Red Phosphorus  5-10 28-35 V-0
Phosphorus
Halogen-free Metal
_ 15-25 29-32 V-0
Phosphorus Hypophosphites
Melamine
Nitrogen-based Cyanurate 10-15 29-32 V-0
(MCA)
Brominated
Halogenated
) Polystyrene + 15-20 28-32 V-0
(Brominated)
Sh203

Experimental Protocols

The data presented in this guide is typically generated using standardized testing
methodologies. Below are detailed protocols for the two key experiments cited: the Limiting
Oxygen Index (LOI) test and the UL 94 Vertical Burn Test.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589-2)

The Limiting Oxygen Index test measures the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.[1][2][3]

[41[5]
Apparatus:
e A heat-resistant glass chimney.

e A specimen holder to position the sample vertically in the center of the chimney.
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Gas mixture control system for precise metering of oxygen and nitrogen.

An ignition source (e.g., a propane torch).

Procedure:

A test specimen of a specified size is clamped vertically in the specimen holder within the
glass chimney.

A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows
upwards. The initial oxygen concentration is set based on the expected LOI of the material.

The top edge of the specimen is ignited with the ignition source.

The combustion behavior of the specimen is observed. The flame is considered self-
sustaining if it continues to burn for a specified period or burns a certain length of the
specimen.

The oxygen concentration is adjusted in subsequent tests based on whether the previous
specimen sustained combustion. The concentration is increased if the flame extinguished
and decreased if it was self-sustaining.

The procedure is repeated with new specimens until the minimum oxygen concentration
required to just support combustion is determined. This value is the Limiting Oxygen Index.

UL 94 Vertical Burn Test (ASTM D3801 / IEC 60695-11-10)

The UL 94 standard is a widely recognized test for the flammability of plastic materials.[6][7][8]

[9][10] The vertical burn test (V-0, V-1, V-2) is used to assess the self-extinguishing properties
of a material.[6][7][8][9][10]

Apparatus:

A test chamber, free from drafts.
A specimen holder to clamp the specimen vertically.

A laboratory burner (Bunsen or Tirrill burner) with a specified flame height.
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A timing device.

A piece of dry absorbent cotton placed below the specimen.

Procedure:

A rectangular test specimen of a specified size and thickness is clamped vertically from its
top end.

A specified flame is applied to the bottom edge of the specimen for 10 seconds and then
removed.

The duration of flaming combustion (afterflame time) is recorded.

Immediately after the flaming combustion ceases, the flame is reapplied for another 10
seconds.

The afterflame time and afterglow time (the duration of glowing combustion after the flame is
removed) are recorded.

It is also noted whether any flaming drips from the specimen ignite the cotton placed below.

A set of five specimens is tested.

Classification Criteria:

V-0: Afterflame time for each individual specimen is no more than 10 seconds. The total
afterflame time for all five specimens is no more than 50 seconds. No flaming drips ignite the
cotton.

V-1: Afterflame time for each individual specimen is no more than 30 seconds. The total
afterflame time for all five specimens is no more than 250 seconds. No flaming drips ignite
the cotton.

V-2: Afterflame time for each individual specimen is no more than 30 seconds. The total
afterflame time for all five specimens is no more than 250 seconds. Flaming drips are
allowed to ignite the cotton.
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Visualization of the Performance Evaluation Process

The following diagram illustrates the logical workflow for evaluating the performance of a flame
retardant in a polymer substrate.

Start: Select Polymer
and Flame Retardant

Material Compounding
(e.g., Twin-Screw Extrusion)

Specimen Preparation

(Injection/Compression Molding)

Limiting Oxygen Index (LOI) Test UL 94 Vertical Burn Test
(ASTM D2863) (ASTM D3801)

Data Analysis and Comparison

Generate Performance Report

End: Performance Characterized

Click to download full resolution via product page

Caption: Workflow for Flame Retardant Performance Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-different-polymer-substrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7774406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

